BENGHE Validation & Comparative

Check Availability & Pricing

AM6545 in Weight Management: A Preclinical
Cross-Study Comparison

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AM6545

Cat. No.: B15599534

An objective analysis of the peripherally restricted cannabinoid-1 receptor antagonist AM6545
in preclinical models of obesity, compared with other weight management agents.

This guide provides a comprehensive comparison of the preclinical efficacy of AM6545 in
weight management with other notable anti-obesity compounds. The data presented is
intended for researchers, scientists, and professionals in drug development to facilitate an
objective evaluation of AM6545's potential.

Mechanism of Action: A Differentiated Approach

AMG6545 is a peripherally restricted, neutral antagonist of the cannabinoid-1 (CB1) receptor.[1]
[2] This targeted mode of action is designed to mitigate the central nervous system (CNS) side
effects, such as anxiety and depression, that led to the withdrawal of the first-generation CB1
receptor antagonist, rimonabant. By selectively blocking CB1 receptors in peripheral tissues
like the liver, adipose tissue, and the gastrointestinal tract, AM6545 aims to reduce food intake
and improve metabolic parameters without adversely affecting the CNS.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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